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Introduction

Phosphorylation Targeting Chimeras (PhosTACS) are revolutionary bifunctional molecules
designed for the targeted dephosphorylation of proteins within a cellular context. Unlike
traditional kinase inhibitors that block phosphorylation, PhosTACs actively remove phosphate
groups from proteins, thereby modulating their activity, stability, and localization. This
technology offers a novel approach to manipulate cellular signaling pathways with high
specificity.[1][2]

PhosTACS is a specific PhosTAC molecule that has been demonstrated to induce the
dephosphorylation of Programmed Cell Death Protein 4 (PDCD4) and Forkhead Box O3a
(FOXO3a) by recruiting the serine/threonine phosphatase PP2A.[3][4] This document provides
detailed application notes and protocols for the use of PhosTACS in cell culture experiments.

Mechanism of Action
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PhosTACs operate on an "event-driven model," similar to PROTACSs. A single PhosTAC

molecule can catalytically induce the dephosphorylation of multiple target protein molecules.[2]

PhosTACS is designed to form a ternary complex between the target phosphoprotein and a

phosphatase. Specifically, PhosTACS facilitates the recruitment of the PP2A holoenzyme's
scaffolding subunit (PP2A Aa) to PDCD4 and FOXO3a, leading to their dephosphorylation by

the associated catalytic subunit.

Quantitative Data Summary

The following table summarizes the quantitative data for a closely related PhosTAC

(PhosTACY7), which is expected to have similar performance to PhosTACS5 in inducing

dephosphorylation of PDCDA4.

Target Incubation .
Parameter . Value ] Cell Line Reference
Protein Time
PDCD4
DePhos50 _ 10 uM 12 hours Hela
(Serine 67)
PDCD4
DePhosMax (Serine 67 & ~90% ~16 hours HelLa
457)

DePhos50: The concentration of PhosTAC required to induce 50% dephosphorylation of the

target protein. DePhosMax: The maximum observed dephosphorylation of the target protein.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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